4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde

• CAS: 902836-57-1

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Substituted Tetrahydropyrans via Prins Cyclization Reaction

Introduction: The Strategic Importance of the Tetrahydropyran Moiety

The tetrahydropyran (THP) ring is a privileged heterocyclic scaffold found in a vast array of natural products with significant biological activities, including polyether antibiotics, marine toxins, and pheromones.[1][2][3] Its prevalence in pharmacologically active molecules has made the stereoselective synthesis of substituted THPs a cornerstone of modern organic synthesis and drug development.[1][2][3] Among the myriad of synthetic strategies, the Prins cyclization has emerged as a powerful and versatile tool for the construction of the tetrahydropyran skeleton, offering a convergent and often highly stereocontrolled route to complex molecular architectures.[1][2][3][4][5]

This comprehensive guide provides an in-depth exploration of the Prins cyclization reaction for the synthesis of substituted tetrahydropyrans. We will delve into the mechanistic underpinnings that govern its stereochemical outcome, present a selection of robust catalytic systems, and offer detailed, field-proven protocols for their implementation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation in their synthetic endeavors.

Mechanistic Insights: A Gateway to Stereocontrol

The Prins cyclization is fundamentally an acid-catalyzed reaction between a homoallylic alcohol and an aldehyde (or ketone). The key mechanistic event is the formation of a transient oxocarbenium ion, which is then intramolecularly trapped by the alkene nucleophile to forge the tetrahydropyran ring.[3] The stereochemical outcome of the reaction is largely dictated by the geometry of the transition state during the cyclization step.

A chair-like transition state is generally favored, minimizing steric interactions and leading to the preferential formation of cis-2,6-disubstituted tetrahydropyrans, which are thermodynamically more stable.[3] The substituents on both the homoallylic alcohol and the aldehyde tend to occupy equatorial positions in this transition state to alleviate 1,3-diaxial interactions.

Figure 1: Generalized mechanism of the Prins cyclization.

Understanding the factors that influence the stability of the chair-like transition state is paramount for achieving high diastereoselectivity. These factors include the nature of the catalyst, the steric bulk of the substituents on the reactants, and the reaction temperature.

Catalytic Systems: Tailoring Reactivity and Selectivity

The choice of catalyst is a critical parameter in the Prins cyclization, influencing not only the reaction rate but also the stereochemical outcome. A wide range of both Lewis and Brønsted acids have been successfully employed.

Catalyst Type	Examples	Key Characteristics & Applications
Lewis Acids	FeCl₃, In(OTf)₃, SnCl₄, AlCl₃, TiCl₄, Sc(OTf)₃	Mild and effective for a broad range of substrates. FeCl₃ is particularly inexpensive and environmentally benign. In(OTf)₃ is known for its high catalytic activity and tolerance to moisture. Often used for the synthesis of halogenated or hydroxylated THPs.
Brønsted Acids	Trifluoroacetic acid (TFA), Amberlyst® 15	Strong proton sources that can efficiently generate the key oxocarbenium ion. TFA is often used in stoichiometric amounts, while solid acids like Amberlyst® 15 offer the advantage of easy removal from the reaction mixture.
Silylating Agents	TMSOTf, TMSCl	Used in silyl-Prins variations where a silyl ether of the homoallylic alcohol is the substrate. These reactions often proceed with high stereoselectivity.

Table 1: Common Catalytic Systems for the Prins Cyclization.

The selection of the optimal catalyst is often empirical and depends on the specific substrates and desired substitution pattern on the tetrahydropyran ring. For instance, iron(III) chloride has proven to be a highly effective catalyst for the synthesis of 4-hydroxytetrahydropyrans.[3] Indium(III) triflate is a versatile catalyst for the formation of cis-2,6-disubstituted tetrahydropyrans.[2]

Experimental Protocols

The following protocols are provided as representative examples for the synthesis of substituted tetrahydropyrans using different catalytic systems.

Protocol 1: FeCl₃-Catalyzed Synthesis of cis-2,6-Disubstituted-4-Hydroxytetrahydropyrans

This protocol is adapted from methodologies that demonstrate the high stereoselectivity of iron(III) chloride in promoting the Prins cyclization to yield 4-hydroxytetrahydropyrans.[3]

Figure 2: Workflow for FeCl₃-catalyzed Prins cyclization.

Materials:

• Homoallylic alcohol (1.0 equiv)

• Aldehyde (1.2 equiv)

• Anhydrous Iron(III) chloride (FeCl₃) (10 mol%)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (EtOAc) for chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the homoallylic alcohol (1.0 equiv) and anhydrous CH₂Cl₂.

• Add the aldehyde (1.2 equiv) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add anhydrous FeCl₃ (10 mol%) in one portion. The reaction mixture will typically turn dark brown.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexane/EtOAc as the eluent to afford the desired 4-hydroxytetrahydropyran.

Expected Outcome:

This protocol typically affords the cis-2,6-disubstituted-4-hydroxytetrahydropyran as the major diastereomer with good to excellent yields. The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: In(OTf)₃-Catalyzed Synthesis of cis-2,6-Disubstituted Tetrahydropyrans

This protocol is based on the use of indium(III) triflate, a highly efficient Lewis acid for the synthesis of cis-2,6-disubstituted tetrahydropyrans, and has been applied in the synthesis of natural products like (+)-dactyloide.[2]

Materials:

• Homoallylic alcohol (1.0 equiv)

• Aldehyde (1.5 equiv)

• Indium(III) triflate (In(OTf)₃) (5 mol%)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (EtOAc) for chromatography

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the homoallylic alcohol (1.0 equiv) and the aldehyde (1.5 equiv) in anhydrous CH₂Cl₂.

• Add In(OTf)₃ (5 mol%) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with CH₂Cl₂ (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter the solution and remove the solvent in vacuo.

• Purify the residue by flash column chromatography (silica gel, hexane/EtOAc) to yield the pure cis-2,6-disubstituted tetrahydropyran.

Expected Outcome:

This method generally provides high yields of the cis-2,6-disubstituted tetrahydropyran with excellent diastereoselectivity. Characterization by NMR and mass spectrometry is essential to confirm the stereochemistry and purity of the product.

Troubleshooting and Management of Side Reactions

While the Prins cyclization is a robust reaction, certain side reactions can occur, impacting the yield and purity of the desired tetrahydropyran.

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction; decomposition of starting materials or product.	Optimize reaction time and temperature. Use a milder Lewis acid or decrease the catalyst loading. Ensure anhydrous conditions.
Formation of Tetrahydrofuran (THF) byproducts	The reaction may proceed through a 5-membered transition state.	This is more likely with certain substitution patterns on the homoallylic alcohol. A careful choice of catalyst and reaction conditions can favor the 6-membered ring formation.
Epimerization and Racemization	Reversible oxonia-Cope rearrangement, particularly with substrates that can form stabilized carbocations.[3]	Use milder reaction conditions (lower temperature, less acidic catalyst). For substrates prone to this rearrangement, consider a silyl-Prins or a related variant.
Formation of Dienes	Elimination of water from the cyclized intermediate.	Use of a nucleophilic workup can help trap the carbocation before elimination.

Table 2: Troubleshooting Guide for the Prins Cyclization.

A common side reaction is the oxonia-Cope rearrangement , which can lead to a loss of stereochemical information and the formation of a mixture of diastereomers.[3] This is more prevalent when the intermediate oxocarbenium ion is stabilized by adjacent groups. Employing milder Lewis acids and lower reaction temperatures can often suppress this undesired pathway.

Conclusion and Future Outlook

The Prins cyclization is a cornerstone of modern synthetic chemistry, providing a reliable and stereoselective route to the ubiquitous tetrahydropyran core. The judicious choice of catalyst and reaction conditions allows for the synthesis of a wide variety of substituted THPs, making it an invaluable tool in natural product synthesis and medicinal chemistry.[1][2][3][6] The ongoing development of new catalytic systems, including asymmetric variants, continues to expand the scope and utility of this remarkable transformation, promising even more elegant and efficient syntheses of complex bioactive molecules in the future.

References

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. PubMed, [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. National Institutes of Health, [Link]

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• Synthesis of (-)-centrolobine by Prins cyclizations that avoid racemization. SciSpace, [Link]

• Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis. National Institutes of Health, [Link]

• An Environmentally Benign Synthesis of cis-2,6-Disubstituted Tetrahydropyrans via Indium-Mediated Tandem Allylation/Prins Cyclization Reaction. Organic Letters, [Link]

• 2,3,4,6‐Tetrasubstituted Tetrahydropyrans by Prins‐Type Cyclization. ResearchGate, [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. ResearchGate, [Link]

• Catalytic Asymmetric Vinylogous Prins Cyclization: A Highly Diastereo- and Enantioselective Entry to Tetrahydrofurans. Journal of the American Chemical Society, [Link]

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• MULTICOMPONENT REACTIONS: SYNTHESIS OF SPIROCYCLIC TETRAHYDROPYRAN DERIVATIVES BY PRINS CYCLIZATION. National Institutes of Health, [Link]

• FeCl3-Catalyzed Tandem Prins and Friedel-Crafts Cyclization: A Highly Diastereoselective Route to Polycyclic Ring Structures. National Institutes of Health, [Link]

• Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols. Organic & Biomolecular Chemistry, [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, [Link]

• Synthesis of (-)-centrolobine by Prins cyclizations that avoid racemization. PubMed, [Link]

• Expanding the silyl-Prins toolbox: selective access to C4-quaternary stereocenters in tetrahydropyrans using internal cyclopropylsilyl alcohols. Organic Chemistry Frontiers, [Link]

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Application Notes and Protocols for the Purification of 4-Substituted Tetrahydropyran Derivatives

Introduction

The tetrahydropyran (THP) moiety is a privileged scaffold in medicinal chemistry and drug discovery, appearing in a multitude of natural products and synthetic bioactive molecules. The substituent at the 4-position of the THP ring plays a crucial role in dictating the molecule's biological activity and physicochemical properties. Consequently, the efficient and robust purification of 4-substituted tetrahydropyran derivatives is a critical step in the synthesis and development of new therapeutic agents. This guide provides detailed application notes and protocols for the purification of these important compounds, tailored for researchers, scientists, and drug development professionals. We will delve into the practical aspects of common purification techniques, explaining the rationale behind procedural choices to ensure the highest purity and recovery of the target molecules.

Core Principles in the Purification of 4-Substituted Tetrahydropyrans

The choice of purification strategy for a 4-substituted tetrahydropyran derivative is primarily governed by the physicochemical properties of the substituent at the 4-position. These properties, including polarity, acidity/basicity, and the presence of stereocenters, will determine the optimal purification technique. The most commonly employed methods are flash column chromatography, preparative high-performance liquid chromatography (HPLC), and recrystallization. For volatile compounds, distillation can also be a viable option.[1][2]

A key consideration is the potential for isomerism. The tetrahydropyran ring can exist in different conformations, and the presence of substituents can lead to the formation of diastereomers (e.g., cis/trans isomers) and enantiomers. The separation of these isomers often requires specialized chromatographic techniques.[3][4]

Protocol 1: Purification by Flash Column Chromatography

Flash column chromatography is a rapid and efficient method for the purification of milligram to gram quantities of organic compounds and is widely applicable to 4-substituted tetrahydropyran derivatives.[5] The separation is based on the differential partitioning of the components of a mixture between a stationary phase (typically silica gel) and a mobile phase.

Causality Behind Experimental Choices

• Stationary Phase Selection: Silica gel is the most common stationary phase for the purification of moderately polar compounds like many tetrahydropyran derivatives. For basic derivatives, such as those with an amino group at the 4-position, peak tailing can be a significant issue due to strong interactions with the acidic silanol groups on the silica surface.[6][7] In such cases, using deactivated silica gel (e.g., by adding a small amount of a basic modifier like triethylamine to the eluent) or an alternative stationary phase like alumina is recommended.

• Mobile Phase Selection: The choice of the mobile phase (eluent) is critical for achieving good separation. A solvent system is typically chosen based on preliminary analysis by thin-layer chromatography (TLC). The goal is to find a solvent or solvent mixture that provides a retention factor (Rf) of approximately 0.2-0.4 for the target compound, ensuring it moves down the column at an appropriate rate for effective separation from impurities. Common solvent systems for tetrahydropyran derivatives include mixtures of a non-polar solvent (e.g., hexanes, heptane) and a more polar solvent (e.g., ethyl acetate, dichloromethane, methanol).[5]

Detailed Step-by-Step Methodology

• TLC Analysis:

  • Dissolve a small amount of the crude sample in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate in a chamber containing a test solvent system (e.g., 30% ethyl acetate in hexanes).

  • Visualize the spots under UV light and/or by staining (e.g., with potassium permanganate).

  • Adjust the solvent system to achieve an Rf of 0.2-0.4 for the desired compound.

• Column Packing:

  • Select an appropriately sized flash chromatography column based on the amount of crude material to be purified.

  • Prepare a slurry of silica gel in the initial, less polar mobile phase.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then add a layer of sand to the top to protect the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a strong solvent.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with the initial mobile phase.

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds from the column.

  • Collect fractions in test tubes or vials.

  • Monitor the elution of compounds by TLC analysis of the collected fractions.

• Isolation of the Pure Product:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 4-substituted tetrahydropyran derivative.

Data Presentation: Solvent Systems for Flash Chromatography

4-Substituent	Typical Stationary Phase	Common Solvent Systems (v/v)	Notes
Hydroxyl (-OH)	Silica Gel	20-50% Ethyl Acetate in Hexanes	Adjust polarity based on other functional groups.
Amino (-NH2)	Silica Gel (+1% Triethylamine) or Alumina	5-15% Methanol in Dichloromethane	The basic modifier minimizes peak tailing.
Carboxylic Acid (-COOH)	Silica Gel	1-5% Methanol in Dichloromethane (+0.5% Acetic Acid)	The acidic modifier improves peak shape.
Ketone (-C=O)	Silica Gel	10-40% Ethyl Acetate in Hexanes	Polarity is similar to hydroxyl derivatives.
Aryl	Silica Gel	5-20% Ethyl Acetate in Hexanes	Polarity depends on the substitution of the aryl ring.

Experimental Workflow: Flash Chromatography

Caption: Workflow for flash chromatography purification.

Protocol 2: Purification by Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is a high-resolution purification technique used to isolate pure compounds from complex mixtures.[8][9] It is particularly useful for the purification of highly polar compounds, the separation of closely related isomers, and when high purity is required.

Causality Behind Experimental Choices

• Stationary Phase Selection: For polar 4-substituted tetrahydropyran derivatives, reversed-phase (RP) HPLC is the most common mode. C18-bonded silica is a versatile stationary phase that separates compounds based on their hydrophobicity. For the separation of enantiomers, chiral stationary phases (CSPs) are required.[10][11][12]

• Mobile Phase Selection: In RP-HPLC, the mobile phase is typically a mixture of water and an organic solvent such as acetonitrile or methanol. The addition of modifiers like trifluoroacetic acid (TFA) or formic acid is often necessary to improve peak shape, especially for compounds with ionizable groups.[13] For basic compounds, using a mobile phase with a slightly acidic pH can protonate the analyte and minimize interactions with residual silanols on the stationary phase, thereby reducing peak tailing.[6][7]

Detailed Step-by-Step Methodology

• Analytical Method Development:

  • Develop an analytical HPLC method to achieve baseline separation of the target compound from impurities.

  • Optimize the mobile phase composition (e.g., gradient, isocratic), flow rate, and column temperature.

  • For chiral separations, screen a variety of chiral columns and mobile phases to find a suitable system.[14][15]

• Sample Preparation:

  • Dissolve the crude sample in the mobile phase or a solvent that is miscible with the mobile phase.

  • Filter the sample through a syringe filter (e.g., 0.45 µm) to remove any particulate matter that could clog the HPLC system.[16]

• Preparative HPLC Run:

  • Equilibrate the preparative HPLC column with the initial mobile phase.

  • Inject the filtered sample onto the column.

  • Run the preparative method, monitoring the elution profile with a UV detector.

  • Collect fractions corresponding to the peak of the target compound.

• Product Isolation:

  • Analyze the collected fractions by analytical HPLC to confirm purity.

  • Combine the pure fractions.

  • Remove the organic solvent by rotary evaporation.

  • If the mobile phase contained non-volatile buffers, a subsequent desalting step (e.g., by solid-phase extraction or another HPLC run with a volatile mobile phase) may be necessary.

  • Lyophilize the aqueous solution to obtain the final purified product.

Data Presentation: Preparative HPLC Parameters

4-Substituent	Column Type	Mobile Phase (A: Water + 0.1% TFA, B: Acetonitrile + 0.1% TFA)	Elution Mode
Hydroxyl (-OH)	C18	5-95% B over 30 min	Gradient
Amino (-NH2)	C18	5-95% B over 30 min	Gradient
Carboxylic Acid (-COOH)	C18	5-95% B over 30 min	Gradient
Enantiomers	Chiral (e.g., Chiralpak AD-H)	Varies (e.g., Hexane/Isopropanol with a basic additive)	Isocratic
Diastereomers (cis/trans)	C18 or Silica	Varies (RP or Normal Phase)	Gradient or Isocratic

Experimental Workflow: Preparative HPLC

Caption: Workflow for preparative HPLC purification.

Protocol 3: Purification by Recrystallization

Recrystallization is a powerful purification technique for solid compounds that relies on the difference in solubility of the compound and its impurities in a given solvent at different temperatures. It is often used as a final purification step to obtain highly pure crystalline material.

Causality Behind Experimental Choices

• Solvent Selection: The ideal recrystallization solvent should dissolve the compound sparingly at room temperature but have high solubility at its boiling point. Conversely, the impurities should either be insoluble in the hot solvent or highly soluble at room temperature. The principle of "like dissolves like" is a good starting point for solvent screening. For polar tetrahydropyran derivatives, polar solvents like ethanol, isopropanol, or water, or mixtures thereof, are often suitable.

Detailed Step-by-Step Methodology

• Solvent Screening:

  • Place a small amount of the crude solid in a test tube.

  • Add a few drops of a test solvent and observe the solubility at room temperature.

  • If the solid is insoluble, heat the mixture to the boiling point of the solvent and observe if it dissolves.

  • If the solid dissolves upon heating, allow the solution to cool to room temperature and then in an ice bath to see if crystals form.

• Recrystallization Procedure:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

  • If colored impurities are present, add a small amount of activated charcoal and heat the solution briefly.

  • Perform a hot gravity filtration to remove any insoluble impurities and the charcoal.

  • Allow the filtrate to cool slowly to room temperature to promote the formation of large, well-defined crystals.

  • Once crystal formation appears complete, cool the flask in an ice bath to maximize the yield of the purified product.

• Crystal Collection and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

  • Dry the crystals in a vacuum oven to remove any residual solvent.

Experimental Workflow: Recrystallization

Caption: Workflow for purification by recrystallization.

Troubleshooting Common Purification Challenges

Problem	Possible Cause	Recommended Solution
Flash Chromatography: Tailing Peaks	Strong interaction of basic compounds with acidic silica.	Add 1% triethylamine to the eluent or use alumina as the stationary phase.
Preparative HPLC: Poor Resolution	Inappropriate mobile phase or column.	Optimize the analytical method first. For isomers, screen different stationary phases (e.g., chiral columns for enantiomers).
Recrystallization: No Crystals Form	Solution is not supersaturated; compound is too soluble.	Scratch the inside of the flask with a glass rod; add a seed crystal; evaporate some of the solvent; try a different solvent system.
General: Co-eluting Impurities	Similar polarity of the desired compound and impurity.	Try a different purification technique (e.g., HPLC instead of flash chromatography) or a different solvent system with different selectivity.

Conclusion

The successful purification of 4-substituted tetrahydropyran derivatives is a cornerstone of their application in drug discovery and development. By understanding the underlying principles of different purification techniques and systematically optimizing the experimental parameters, researchers can achieve high purity and yield of their target compounds. This guide provides a foundation of detailed protocols and practical advice to navigate the common challenges encountered in the purification of this important class of molecules.

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• 13. Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide on columns of varying diameters (1 mm to 9.4 mm I.D.) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. nacalai.com [nacalai.com]

Technical Notes & Optimization

"by-product formation in the synthesis of substituted tetrahydropyrans"

Welcome to the technical support center for the synthesis of substituted tetrahydropyrans (THPs). This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these important heterocyclic scaffolds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format. Our focus is to provide not just protocols, but the underlying scientific principles to empower you to overcome common challenges, particularly the formation of unwanted by-products.

Section 1: Troubleshooting the Prins Cyclization

The Prins cyclization is a powerful and convergent method for the synthesis of substituted tetrahydropyrans from homoallylic alcohols and aldehydes.[1][2] However, the reaction is often plagued by the formation of various by-products, demanding careful control of reaction conditions.

Q1: My Prins cyclization is producing a mixture of dihydropyrans and other unidentified by-products instead of the desired 4-hydroxytetrahydropyran. What is happening and how can I fix it?

A1: The formation of dihydropyrans is a common side reaction in Prins cyclizations and typically occurs when the intermediate oxocarbenium ion undergoes elimination of a proton instead of being trapped by a nucleophile.[3] This is often favored at higher temperatures or with certain Lewis acids.

Causality and Strategic Solutions:

• Mechanism of By-product Formation: The reaction proceeds through an oxocarbenium ion intermediate. If this intermediate is not efficiently trapped by a nucleophile (like water or an added nucleophile), it can eliminate a proton to form a more stable dihydropyran.

• Influence of Reaction Conditions:

  • Temperature: Higher temperatures provide the activation energy for the elimination pathway to compete with nucleophilic trapping.

  • Lewis Acid: The choice and stoichiometry of the Lewis acid are critical. Stronger Lewis acids can promote elimination. Some Lewis acids may also introduce nucleophilic counter-ions that can compete with the desired trapping event.[4]

Troubleshooting Protocol:

• Lower the Reaction Temperature: Start the reaction at a lower temperature (e.g., -78 °C or 0 °C) and slowly warm it to room temperature. This will favor the kinetically controlled nucleophilic addition over the thermodynamically favored elimination.

• Optimize the Lewis Acid:

  • Screen Lewis Acids: Experiment with a range of Lewis acids, from milder ones like InCl₃ or BiCl₃ to stronger ones like SnCl₄ or TiCl₄, to find the optimal balance between activation and selectivity.[5]

  • Stoichiometry: Use a stoichiometric amount of a milder Lewis acid or a catalytic amount of a stronger one. The use of synergistic combinations of weak Brønsted and Lewis acids has also been shown to be effective.[6]

• Ensure Anhydrous Conditions (for trapping with other nucleophiles): If you are using a nucleophile other than water, ensure that your reaction is strictly anhydrous to prevent the formation of the 4-hydroxy-THP as a by-product.[7]

• Consider a Mukaiyama Aldol-Prins (MAP) Cascade: This approach introduces an internal nucleophile that can effectively trap the oxocarbenium ion, preventing elimination.[3]

Q2: I am observing a loss of stereochemical purity in my Prins cyclization, leading to a mixture of diastereomers or even racemization. What is the cause and how can I maintain stereocontrol?

A2: The loss of stereocontrol in a Prins cyclization is often attributed to a competing[8][8]-sigmatropic rearrangement known as the 2-oxonia-Cope rearrangement.[3][4] This process can scramble the stereochemistry of the starting homoallylic alcohol.

Mechanistic Insight and Mitigation Strategies:

• The 2-Oxonia-Cope Rearrangement: The initially formed oxocarbenium ion can undergo a reversible 2-oxonia-Cope rearrangement, which leads to the formation of a new oxocarbenium ion with altered stereochemistry. This can result in a mixture of diastereomers or complete racemization.

Troubleshooting Workflow:

• Choice of Lewis Acid: The rate of the desired cyclization versus the competing 2-oxonia-Cope rearrangement is highly dependent on the Lewis acid. Stronger Lewis acids like SnBr₄ have been shown to promote faster cyclization, thereby suppressing the competing rearrangement and preserving stereochemical integrity.[4]

• Reaction Temperature: Lowering the reaction temperature can disfavor the rearrangement, which typically has a higher activation energy than the desired cyclization.

• Substrate Design: The electronic nature of the substituents on the homoallylic alcohol can influence the rate of the 2-oxonia-Cope rearrangement. Electron-donating groups on an aromatic ring of the substrate can sometimes accelerate this side reaction.

Illustrative Diagram: Prins Cyclization and Competing 2-Oxonia-Cope Rearrangement

Caption: Competing pathways in the Prins cyclization.

Section 2: Navigating Intramolecular Oxa-Michael Additions

The intramolecular oxa-Michael addition is a valuable tool for the synthesis of tetrahydropyrans, particularly for constructing highly substituted systems with defined stereochemistry. The key to success lies in understanding and controlling the interplay between kinetic and thermodynamic reaction pathways.

Q3: My intramolecular oxa-Michael addition is giving me the wrong diastereomer. How can I control the stereochemical outcome?

A3: The stereoselectivity of intramolecular oxa-Michael additions is highly dependent on whether the reaction is under kinetic or thermodynamic control.[9]

• Kinetic Control: This is typically achieved under basic conditions at low temperatures. The kinetic product is the one that is formed fastest, often leading to the axial-equatorial isomer.[10][11]

• Thermodynamic Control: This is favored under acidic conditions or at higher temperatures, allowing the initial products to equilibrate to the most stable diastereomer, which is usually the diequatorial product.[10][12]

Practical Guidance for Stereocontrol:

Condition	Expected Outcome	Rationale
Basic Conditions (e.g., NaH, K₂CO₃), Low Temperature (-78 °C to 0 °C)	Kinetic Product (often axial-equatorial)	The reaction is irreversible at low temperatures, trapping the product that is formed via the lowest energy transition state.[9]
Acidic Conditions (e.g., TFA, CSA) or Higher Temperatures	Thermodynamic Product (typically diequatorial)	The reaction is reversible, allowing for equilibration to the most stable product.[10]

Troubleshooting Protocol:

• For the Kinetic Product:

  • Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) at low temperatures.

  • Ensure the reaction time is kept to a minimum to prevent equilibration to the thermodynamic product.

• For the Thermodynamic Product:

  • Employ a catalytic amount of a Brønsted or Lewis acid.

  • Alternatively, run the reaction under basic conditions at an elevated temperature to allow for equilibration.

Visualizing Kinetic vs. Thermodynamic Control

Sources

• 1. Tetrahydropyran synthesis [organic-chemistry.org]
• 2. research.abo.fi [research.abo.fi]
• 3. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 5. Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. benthamscience.com [benthamscience.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. imperial.ac.uk [imperial.ac.uk]
• 11. youtube.com [youtube.com]
• 12. homepages.uc.edu [homepages.uc.edu]

Technical Support Center: Synthesis of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde

Welcome to the technical support center for the synthesis and purification of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, enabling you to improve both the final yield and purity of this valuable intermediate. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis. The question-and-answer format is designed to help you quickly identify and resolve experimental roadblocks.

Question: My yield of the final aldehyde is consistently low. What are the most common causes?

Answer: Low yields in this synthesis typically trace back to one of two critical stages: the formation of the nitrile intermediate or, more commonly, the partial reduction of the nitrile to the aldehyde.

• Inefficient Grignard Reaction (for Nitrile Precursor Synthesis): If your route involves the synthesis of the precursor, 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile, via a Grignard reaction, ensure absolute anhydrous conditions. The Grignard reagent is highly sensitive to moisture. Key troubleshooting points include:

  • Magnesium Activation: Use freshly crushed or iodine-activated magnesium turnings to ensure a reactive surface.[1]

  • Solvent Purity: Use freshly distilled, anhydrous solvents like THF or 2-MeTHF.

  • Initiation: A small crystal of iodine or a sonicator bath can help initiate a sluggish reaction.

• Suboptimal DIBAL-H Reduction: This is the most frequent source of yield loss. The reduction of a nitrile to an aldehyde is a sensitive process that can easily lead to side products.[2][3]

  • Over-reduction: The primary competing reaction is the further reduction of the intermediate imine to the corresponding primary amine. This is highly dependent on temperature and stoichiometry.

  • Incomplete Reaction: Insufficient DIBAL-H or reaction time will leave unreacted nitrile starting material.

  • Hydrolysis Workup: The workup step is critical. The intermediate aluminum-imine complex must be carefully hydrolyzed to release the aldehyde without promoting side reactions.

Below is a decision tree to help diagnose the source of low yield.

Caption: Troubleshooting logic for low aldehyde yield.

Question: My final product is contaminated with the corresponding primary amine or alcohol. How can I prevent this?

Answer: The formation of the primary amine (from over-reduction) or the primary alcohol (from reduction of the aldehyde product) is a classic side reaction when using powerful hydride reagents like DIBAL-H.[4][5]

The key to preventing this is rigorous temperature control. The reaction should be maintained at -78 °C (a dry ice/acetone bath) throughout the addition of DIBAL-H. At higher temperatures, the reducing agent becomes less selective, and the intermediate imine is rapidly reduced to the amine.

Key preventative measures:

• Strict Temperature Control: Maintain the reaction at -78 °C. Use an internal thermometer to monitor.

• Slow Addition: Add the DIBAL-H solution dropwise via a syringe pump over an extended period (e.g., 1-2 hours). This prevents localized temperature spikes.

• Stoichiometry: Use only a slight excess of DIBAL-H (typically 1.1 to 1.2 equivalents). It is crucial to use a freshly titrated solution of DIBAL-H, as its concentration can change over time.

Question: I am observing the carboxylic acid analogue, 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid, as an impurity. What causes this and how can it be avoided?

Answer: Aldehydes are notoriously susceptible to air oxidation, which converts them into carboxylic acids.[6] This can happen during the reaction workup or upon storage.

Mitigation Strategies:

• Inert Atmosphere Workup: After quenching the reaction, perform all subsequent extractions and solvent removal steps under an inert atmosphere (Nitrogen or Argon) where possible.

• Avoid Delays: Process the crude aldehyde immediately after the workup. Do not let the crude solution sit exposed to air for extended periods.

• Purification: During column chromatography, the acidic nature of silica gel can sometimes promote oxidation. If this is a persistent issue, you can neutralize the silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base like triethylamine (e.g., 0.5% v/v).[7]

• Storage: Store the purified aldehyde under an inert atmosphere at low temperatures (≤ 4 °C) to minimize degradation over time.

Section 2: Frequently Asked Questions (FAQs)

Question: What is the recommended overall synthetic workflow for this molecule?

Answer: A robust and commonly employed synthetic route proceeds in two main steps starting from commercially available materials. This pathway offers good control and generally high yields when optimized.

Caption: Recommended two-step synthetic workflow.

This process involves the initial synthesis of the nitrile precursor, 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile[8], followed by its selective reduction to the target aldehyde using DIBAL-H.[2]

Question: What is the best method to purify the final aldehyde product?

Answer: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• Flash Column Chromatography (Most Common): This is the standard method for purifying aldehydes.

  • Stationary Phase: Silica gel.

  • Mobile Phase: A non-polar/polar solvent system like Hexanes/Ethyl Acetate is a good starting point. Avoid alcoholic solvents like methanol or ethanol, as they can react with the aldehyde on the acidic silica gel to form hemiacetals or acetals, leading to streaking and recovery issues.[7]

  • TLC Analysis: Before running the column, determine the optimal solvent system using TLC. Aim for an Rf value of ~0.3 for the aldehyde for good separation.

• Sodium Bisulfite Adduct Formation (For Difficult Separations): If the aldehyde is difficult to separate from non-polar impurities, this classical chemical method is highly effective.[9]

  • Mechanism: The aldehyde reacts with sodium bisulfite to form a water-soluble adduct. Organic impurities can then be washed away with an organic solvent (e.g., ether or ethyl acetate).

  • Recovery: The aldehyde is regenerated by treating the aqueous solution with a base (like NaHCO₃ or NaOH), which reverses the reaction. The pure aldehyde can then be extracted back into an organic solvent.[10] This method is excellent for removing the over-reduced alcohol byproduct.

Purification Method	Pros	Cons	Best For
Flash Chromatography	High resolution, widely applicable, good for removing polar and non-polar impurities.	Can be slow, potential for product degradation on silica, requires solvent optimization.	General purpose purification, removing nitrile starting material and alcohol byproduct.
Bisulfite Extraction	Excellent for removing non-aldehyde impurities, highly selective, scalable.	Only works for aldehydes and some reactive ketones, requires aqueous workup.	Removing stubborn impurities or when chromatography fails.

Section 3: Detailed Experimental Protocols

Protocol 1: Synthesis of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile (Illustrative)

This protocol is adapted from analogous chemical transformations. Researchers should perform their own risk assessment and optimization.

• Grignard Reagent Formation: To a flame-dried, three-necked flask under Argon, add magnesium turnings (1.2 eq). Add a small volume of anhydrous THF and a crystal of iodine.

• In a separate flame-dried flask, dissolve 2-bromoanisole (1.0 eq) in anhydrous THF.

• Add a small portion of the 2-bromoanisole solution to the magnesium suspension. If the reaction does not initiate (indicated by heat and color change), gently warm the flask or sonicate until it begins.

• Once initiated, add the remaining 2-bromoanisole solution dropwise, maintaining a gentle reflux. After the addition is complete, stir for an additional hour at room temperature.

• Addition to Ketone: Cool the Grignard solution to 0 °C. Add a solution of tetrahydro-4H-pyran-4-one (1.1 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Cyanation & Workup: Cool the reaction to 0 °C and cautiously quench with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude tertiary alcohol is then converted to the nitrile via standard methods (e.g., treatment with NaCN and an acid source), which should be performed with extreme caution in a well-ventilated fume hood due to the generation of HCN gas.

Protocol 2: DIBAL-H Reduction to Aldehyde

• To a flame-dried, three-necked flask under Argon, add the nitrile precursor, 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile (1.0 eq), and dissolve it in anhydrous toluene.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add a 1.0 M solution of DIBAL-H in hexanes (1.1 eq) dropwise via a syringe pump over 1.5 hours, ensuring the internal temperature does not rise above -70 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional 2 hours.

• Quenching: While still at -78 °C, slowly add methanol (caution: gas evolution) to quench the excess DIBAL-H.

• Allow the mixture to warm to room temperature. Add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) and stir vigorously until two clear layers form (this can take several hours to overnight).

• Separate the layers and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude aldehyde.

References

• ResearchGate. Synthesis of 4-[(tetrahydro-2h-pyran-2-yl)oxy]phenol. Available at: [Link]

• ResearchGate. Preparation of 2-isobutyl-4-methyltetrahydro-2H-pyran-4-ol via Prins cyclization using Fe-modified silica. Available at: [Link]

• PubMed. Synthesis and Organic Impurity Profiling of 4-methoxymethamphetamine Hydrochloride and Its Precursors. Available at: [Link]

• Google Patents. US9018421B2 - Separation of aromatic aldehydes.

• PHARMACEUTICAL ORGANIC CHEMISTRY II LAB MANUAL. Recrystallization. Available at: [Link]

• Google Patents. CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.

• Organic Chemistry Portal. Tetrahydropyran synthesis. Available at: [Link]

• MDPI. 2-(2-(4-Methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic Acid. Available at: [Link]

• ResearchGate. Synthesis of 2-[2-isopropyl-4-(o-methoxyphenyl)-tetrahydropyran-4-yl]amine and its reaction with aromatic aldehydes. Available at: [Link]

• ResearchGate. (PDF) Synthesis of 4-(4-methoxyphenyl)-2,6-dinitrobenzaldehyde. Available at: [Link]

• NIH National Library of Medicine. 3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist. Available at: [Link]

• ResearchGate. (PDF) The Mechanism and crystal structure of 2-methoxy-2-methyl-4-phenyl-3,4,4a,10b-tetrahydro-2H,5H-pyrano[3,2-c]chromen-5-one. Acetal of Warfarin Acid. Available at: [Link]

• Organic Chemistry Data. Nitrile to Aldehyde - Common Conditions. Available at: [Link]

• Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography. Available at: [Link]

• Chemistry Steps. Acetal Hydrolysis Mechanism. Available at: [Link]

• Google Patents. US3322833A - Preparation of aromatic aldehydes.

• Master Organic Chemistry. Hydrates, Hemiacetals, and Acetals. Available at: [Link]

• Organic Syntheses. 2-Butynoic acid, 4-hydroxy-, methyl ester. Available at: [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Master Organic Chemistry. Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Available at: [Link]

• ResearchGate. What is the best solvent for purifying aldehyde in a column chromatography?. Available at: [Link]

• Reddit. Purification of strong polar and basic compounds. Available at: [Link]

• YouTube. Hydrolysis of Acetals Reaction and Mechanism. Available at: [Link]

• JoVE. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Available at: [Link]

• Chemistry Steps. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Available at: [Link]

• Synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c]-[1][11]-thiazepin-3(2H)-one. Available at: [Link]

• YouTube. DiBAl-H Reduction Reaction of Ester or Nitrile to Aldehyde. Available at: [Link]

• ACS Publications. The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. Available at: [Link]

• PubMed. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Available at: [Link]

• JoVE. Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. Available at: [Link]

• Wikipedia. Nitrile reduction. Available at: [Link]

• ResearchGate. Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Available at: [Link]

• ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification?. Available at: [Link]

Sources

• 1. 4-(2-Tetrahydro-2H-pyranoxy)phenylmagnesium bromide | 36637-44-2 | Benchchem [benchchem.com]
• 2. Nitrile to Aldehyde - Common Conditions [commonorganicchemistry.com]
• 3. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. US3322833A - Preparation of aromatic aldehydes - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
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• 9. researchgate.net [researchgate.net]
• 10. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 11. Synthesis and organic impurity profiling of 4-methoxymethamphetamine hydrochloride and its precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Diastereoselectivity in Substituted Pyran Synthesis

Welcome to the technical support center for the synthesis of substituted pyrans. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of stereocontrol in these vital heterocyclic scaffolds. Substituted pyrans are core motifs in numerous natural products and pharmaceuticals, making the precise control of their stereochemistry a critical challenge.[1][2] This document provides in-depth troubleshooting advice, mechanistic explanations, and validated protocols to address common diastereoselectivity issues encountered in the lab.

Section 1: Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section addresses the most common issues related to poor diastereoselectivity in a practical question-and-answer format.

FAQ 1.1: My Prins cyclization is resulting in a low diastereomeric ratio (e.g., poor cis:trans selectivity). What are the primary factors to investigate?

This is a frequent challenge in tetrahydropyran synthesis. The diastereoselectivity of the Prins cyclization is governed by the reaction's transition state energetics, which are highly sensitive to several parameters. The generally accepted mechanism proceeds through an oxocarbenium ion intermediate, leading to a chair-like transition state where substituents preferentially occupy equatorial positions to minimize steric hindrance.[2] Achieving high selectivity depends on stabilizing this single, low-energy transition state over other competing conformations.

Troubleshooting Workflow for Low Diastereoselectivity:

Caption: Troubleshooting workflow for improving diastereoselectivity.

Key Parameters to Optimize:

• Lewis Acid Catalyst: The choice of Lewis acid is paramount. Its size, strength, and coordination behavior dictate the geometry and stability of the transition state.

  • Insight: Stronger Lewis acids like SnCl4 can be effective, but milder options like InCl3 or TMSOTf often provide superior selectivity by promoting a more ordered, silyl-Prins type transition state.[3]

  • Action: Screen a panel of Lewis acids with varying stoichiometry (from catalytic to stoichiometric amounts). See Protocol 3.1 for a detailed screening procedure.

• Reaction Temperature: Lower temperatures generally favor the thermodynamically more stable transition state, leading to higher diastereoselectivity.[3]

  • Insight: At higher temperatures, there is enough energy to overcome the small activation barrier differences between competing transition states, resulting in a mixture of diastereomers.

  • Action: Run the reaction at a lower temperature (e.g., -78 °C). If the reaction is too slow, a gradual increase to -40 °C or 0 °C may be necessary, but monitor diastereomeric ratio (d.r.) at each step.

• Solvent: The solvent's polarity and coordinating ability can influence the reactivity of the Lewis acid and the stability of charged intermediates.

  • Insight: Non-coordinating solvents like dichloromethane (CH₂Cl₂) are common choices. However, for certain substrates, coordinating solvents like diethyl ether (Et₂O) can sometimes improve selectivity by tempering the Lewis acid's reactivity or preventing side reactions.[3]

  • Action: Test a range of solvents, from non-polar (e.g., toluene) to polar aprotic (e.g., CH₂Cl₂, acetonitrile).

• Substrate Geometry: The geometry of the starting material, particularly the homoallylic alcohol, can directly template the stereochemical outcome.

  • Insight: For example, a trans-homoallylic alcohol is often used to generate specific trisubstituted tetrahydropyrans with high fidelity.[3]

  • Action: Ensure the geometric purity of your starting alkene before cyclization.

FAQ 1.2: My hetero-Diels-Alder reaction for synthesizing dihydropyrans suffers from low endo/exo selectivity. How can this be controlled?

The hetero-Diels-Alder (HDA) reaction is a powerful tool for constructing dihydropyran rings. The endo/exo selectivity is dictated by secondary orbital interactions and steric effects in the transition state.

Key Control Strategies:

• Catalyst Choice: Chiral Lewis acid catalysts are highly effective at creating an asymmetric environment that favors one transition state over the other.

  • Insight: C₂-symmetric bis(oxazoline)-Cu(II) complexes, for instance, are well-established for catalyzing inverse-electron-demand HDA reactions with high diastereo- and enantioselectivity.[4] The chiral ligand creates a rigid, well-defined pocket that forces the dienophile to approach the diene from a specific trajectory.

  • Action: Employ a chiral Lewis acid catalyst system. If one class (e.g., Cu-BOX) is ineffective, consider others (e.g., Ti-BINOL derivatives).

• Steric Effects: The steric bulk of substituents on both the diene and the dienophile can be rationally modified to disfavor the formation of the undesired diastereomer.

  • Insight: The more sterically demanding transition state will be higher in energy. Placing a bulky substituent on the diene can effectively block one face of approach for the dienophile.

  • Action: If possible, modify the protecting groups or non-essential substituents on your starting materials to be bulkier to enhance steric repulsion in the undesired transition state.

Section 2: Mechanistic Insights

Understanding the underlying mechanism is crucial for rational troubleshooting.

2.1 The Chair-Like Transition State in Prins Cyclization

High diastereoselectivity in the Prins cyclization is typically achieved when the reaction proceeds through a well-defined, chair-like transition state. The substituents on this six-membered ring intermediate will preferentially adopt pseudoequatorial positions to minimize 1,3-diaxial steric interactions.

Caption: Origin of diastereoselectivity in Prins cyclization.

This model explains why the cis-2,6-disubstituted pyran is often the major product.[2] The substituents (R¹ and R²) arrange themselves in equatorial positions to achieve maximum stability, leading to the observed stereochemical outcome.[2] Any factor that disrupts this ordered transition state (e.g., high temperature, strongly coordinating Lewis acid) can erode the diastereoselectivity.

Section 3: Experimental Protocols

These protocols provide a starting point for systematic optimization.

Protocol 3.1: General Procedure for Silyl-Prins Cyclization and Lewis Acid Screening

This protocol is adapted from established methods for silyl-Prins cyclizations, which are known for often providing good diastereoselectivity.[2][3]

Materials:

• Homoallylic alcohol (1.0 equiv)

• Aldehyde (1.2 equiv)

• Anhydrous dichloromethane (CH₂Cl₂)

• Lewis Acid (e.g., TMSOTf, 1.0 equiv)

• Saturated aqueous NaHCO₃ solution

• Anhydrous Na₂SO₄

• Standard laboratory glassware, dry and under an inert atmosphere (N₂ or Ar)

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere, add the homoallylic alcohol (1.0 equiv) and the aldehyde (1.2 equiv). Dissolve the mixture in anhydrous CH₂Cl₂ (to make a ~0.1 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lewis Acid Addition: Add the selected Lewis Acid (e.g., TMSOTf, 1.0 equiv) dropwise to the stirred solution over 5 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the consumption of the starting materials by Thin Layer Chromatography (TLC). This may take 1 to 3 hours.

• Quenching: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of NaHCO₃ while the flask is still in the cold bath.

• Workup: Allow the mixture to warm to room temperature. Separate the layers in a separatory funnel. Extract the aqueous phase three times with CH₂Cl₂.

• Drying and Concentration: Combine the organic phases, wash with saturated aqueous NaCl (brine), and dry over anhydrous Na₂SO₄. Filter and remove the solvent under reduced pressure.[3]

• Analysis and Purification: Determine the crude diastereomeric ratio using ¹H NMR or GC analysis. Purify the product by column chromatography on silica gel.

For Screening: Repeat this procedure using different Lewis acids (e.g., InCl₃, SnCl₄, BF₃·OEt₂) and note the impact on yield and d.r.

Section 4: Data Presentation

Systematic screening is best summarized in a clear, comparative format.

Table 4.1: Example Data for Lewis Acid and Solvent Screen in a Model Prins Cyclization

Entry	Lewis Acid (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	SnCl₄ (1.1)	CH₂Cl₂	-78	2	85	75:25
2	InCl₃ (0.2)	CH₂Cl₂	-78	3	78	90:10
3	TMSOTf (1.0)	CH₂Cl₂	-78	1.5	92	>95:5
4	TMSOTf (1.0)	Et₂O	-78	2.5	65	88:12
5	TMSOTf (1.0)	CH₂Cl₂	0	0.5	95	80:20

Data are illustrative examples based on trends reported in the literature.[3]

This table clearly demonstrates how changing the Lewis acid from SnCl₄ to TMSOTf can dramatically improve diastereoselectivity (Entry 1 vs. 3). It also shows the negative impact of raising the temperature (Entry 3 vs. 5).

References

• BenchChem. (2025). methods to improve diastereoselectivity in 4-Chloro-2-methyl-tetrahydro-pyran synthesis. Benchchem.
• Das, U., Huang, C.-H., & Lin, W. (2012). Enantioselective synthesis of substituted pyrans via amine-catalyzed Michael addition and subsequent enolization/cyclisation. Chemical Communications.
• Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. (n.d.). PubMed Central (PMC).
• García-Castro, M., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. MDPI.
• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (n.d.). MDPI.
• Tejedor, D., et al. (n.d.). Recent Advances in the Synthesis of 2H-Pyrans. PubMed Central (PMC).
• Base-Catalyzed Bifunctionalization of Phenacyl Bromide with Glycosyl Thiosulfonates to Access Stereoselective Synthesis of Diverse Glycosylthio β-Keto Sulfones. (n.d.). ACS Publications.
• Synthesis of 3,4-dihydro-2H-pyrans. (n.d.). Organic Chemistry Portal.

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Reference Data & Comparative Studies

A Comparative Analysis of Synthetic Routes to 4-Aryl-Tetrahydropyrans: A Guide for Researchers and Drug Development Professionals

The 4-aryl-tetrahydropyran (THP) scaffold is a privileged structural motif frequently encountered in a wide array of biologically active natural products and pharmaceutical agents. Its prevalence underscores the critical need for efficient and stereoselective synthetic methodologies to access this important class of compounds. This guide provides a comparative analysis of the principal synthetic strategies for the construction of 4-aryl-tetrahydropyrans, offering insights into the mechanistic underpinnings, practical considerations, and relative merits of each approach. The content herein is intended to empower researchers, scientists, and drug development professionals in making informed decisions when designing synthetic routes to novel chemical entities incorporating the 4-aryl-THP core.

Prins Cyclization and its Variants: A Workhorse for Tetrahydropyran Synthesis

The Prins cyclization, the acid-catalyzed condensation of a homoallylic alcohol with an aldehyde, stands as one of the most powerful and versatile methods for the synthesis of tetrahydropyran derivatives.[1][2] The reaction proceeds through a key oxocarbenium ion intermediate, which is then trapped intramolecularly by the alkene. The subsequent capture of the resulting carbocation at the 4-position by a nucleophile dictates the final substitution pattern.

The Prins-Friedel-Crafts Reaction

A particularly relevant variant for the synthesis of 4-aryl-tetrahydropyrans is the Prins-Friedel-Crafts reaction. In this approach, an aromatic solvent or an added arene acts as the nucleophile, trapping the C-4 carbocation intermediate to forge the desired C-Ar bond.[3][4]

Mechanism and Rationale: The choice of a Lewis acid catalyst is critical in promoting the formation of the oxocarbenium ion under conditions that also favor the subsequent Friedel-Crafts alkylation. Boron trifluoride etherate (BF₃·OEt₂) is a commonly employed catalyst for this transformation. The stereochemical outcome of the cyclization is often controlled by a chair-like transition state, which can lead to high diastereoselectivity.[5]

Experimental Protocol: One-Pot, Three-Component Synthesis of cis-4-Aryl-tetrahydropyrans [4]

This protocol describes a diastereoselective, one-pot synthesis of 4-aryl-tetrahydropyrans from an epoxide, a homoallylic alcohol, and an arene, mediated by boron trifluoride etherate.

• To a stirred solution of styrene oxide (1.0 mmol) in dry benzene (5 mL) at 0 °C under a nitrogen atmosphere, BF₃·OEt₂ (1.2 mmol) is added dropwise.

• The reaction mixture is stirred at 0 °C for 15 minutes.

• A solution of 3-buten-1-ol (1.2 mmol) in dry benzene (2 mL) is then added dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours, while monitoring the reaction progress by TLC.

• Upon completion, the reaction is quenched by the addition of saturated aqueous NaHCO₃ solution (10 mL).

• The organic layer is separated, and the aqueous layer is extracted with ethyl acetate (2 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired cis-4-aryl-tetrahydropyran.

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A Comparative Guide to the Definitive Structural Validation of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde

In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a foundational pillar of intellectual property, regulatory submission, and rational design.[1] A proposed structure, derived from synthetic pathways and preliminary spectroscopic data, remains a hypothesis until it is unequivocally confirmed. This guide presents a comparative analysis of analytical techniques for the structural validation of the novel compound 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde , a molecule with significant complexity arising from its stereocenter and conformational flexibility.

We will journey through the standard analytical workflow, beginning with routine spectroscopic methods, and culminating in the "gold standard" of molecular structure determination: single-crystal X-ray crystallography.[2][3] This document serves as a technical guide for researchers, scientists, and drug development professionals on not just the "how," but the critical "why" behind these validation processes.

Part 1: The Hypothesis - Initial Characterization via Spectroscopy & Spectrometry

Following a successful synthesis, a chemist is equipped with a battery of techniques to probe the newly formed molecule. These methods are rapid, require minimal sample, and provide the initial puzzle pieces for the structural hypothesis.

High-Resolution Mass Spectrometry (HRMS)

The first question for any new compound is its molecular formula. HRMS provides an extremely precise mass-to-charge ratio (m/z), allowing for the determination of the elemental composition.[4][5][6][7]

• Expected Result for C₁₃H₁₆O₃: The calculated exact mass is 220.1099 Da. An HRMS experiment would be expected to return a value within a narrow tolerance (e.g., ±5 ppm), confirming the molecular formula and ruling out other possibilities with the same nominal mass.[5]

• Limitation: While HRMS confirms what atoms are present, it provides no information about their connectivity or spatial arrangement. It cannot distinguish between isomers.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful and fast tool for identifying the functional groups present in a molecule by detecting the vibrational frequencies of its bonds.[9][10][11][12]

• Expected Key Absorptions:

  • ~1725 cm⁻¹: A strong, sharp peak characteristic of the C=O stretch in an aldehyde.

  • ~2820 & 2720 cm⁻¹: Two weaker bands characteristic of the C-H stretch of the aldehyde proton (Fermi resonance).

  • ~1250 cm⁻¹ & ~1100 cm⁻¹: Strong bands corresponding to the asymmetric and symmetric C-O-C stretching of the aryl ether and the pyran ring, respectively.

  • ~3000-2850 cm⁻¹: Absorptions from aliphatic C-H stretching in the pyran ring.

• Limitation: IR spectroscopy confirms the presence of the key functional groups (aldehyde, ether, pyran), but it cannot establish their relative positions on the molecular scaffold.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for elucidating the connectivity of a molecule in solution.[13][14][15] Through 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) experiments, a detailed map of the carbon skeleton and proton environments can be constructed.

• Interpretation & Limitations:

  • ¹H NMR: Would reveal distinct signals for the aromatic protons (2-methoxyphenyl group), the methoxy group singlet, the aldehyde proton singlet, and the complex, coupled multiplets of the eight diastereotopic protons on the tetrahydro-pyran ring.

  • ¹³C NMR: Would show the expected 13 distinct carbon signals, including the downfield aldehyde carbonyl carbon (~200 ppm), the aromatic carbons, the methoxy carbon, and the aliphatic carbons of the pyran ring.

  • The Ambiguity: While NMR can confirm the 2D structure (i.e., which atoms are connected), it struggles to definitively resolve the three-dimensional questions for a molecule like this. The precise conformation of the pyran ring (chair, boat, or twist-boat) and the spatial relationship between the bulky aryl group and the aldehyde at the C4 quaternary center remain ambiguous without more complex and potentially inconclusive NOESY experiments.

The following table summarizes the hypothesized data from these initial techniques.

Analytical Technique	Parameter	Predicted Data for C₁₃H₁₆O₃	Information Gained
HRMS	[M+H]⁺ ion (m/z)	221.1172 ± 5 ppm	Confirms elemental composition.
IR Spectroscopy	Wavenumber (cm⁻¹)	~1725 (s, C=O), ~1250 (s, C-O-C)	Confirms presence of aldehyde and ether functional groups.[16]
¹³C NMR	Chemical Shift (δ)	~200 ppm (C=O), 13 distinct signals	Suggests the carbon skeleton and number of unique carbons.
¹H NMR	Chemical Shift (δ)	~9.5 ppm (s, 1H, CHO), ~7.0-7.5 ppm (m, 4H, Ar-H), ~3.9 ppm (s, 3H, OCH₃)	Suggests the proton environments and basic connectivity.

Despite this wealth of data, our structure remains unproven. We have strong evidence for the constitution, but lack the definitive proof of its 3D architecture.

Part 2: The Verdict - Unambiguous Validation by Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands alone in its ability to provide a precise and accurate three-dimensional model of a molecule as it exists in the solid state.[3][17][18] The technique involves diffracting X-rays off a single, highly ordered crystal, producing a diffraction pattern that can be mathematically transformed into a 3D electron density map, and thus, the precise location of every atom.[2][19][20]

The Causality Behind the Choice

Why is X-ray crystallography the necessary next step?

• Unambiguous Stereochemistry: It will definitively determine the relative orientation of the substituents around the C4 stereocenter.

• Conformational Lock-In: It reveals the preferred solid-state conformation of the flexible tetrahydro-pyran ring.

• Precise Geometric Parameters: It provides exact bond lengths and angles, offering insights into molecular strain or unusual electronic effects.[20]

• Supramolecular Information: It details how molecules pack together in the crystal lattice, revealing intermolecular interactions that can be crucial in pharmaceutical and material sciences.

The following diagram illustrates the logical workflow, positioning X-ray crystallography as the ultimate arbiter of the molecular structure.

Caption: Logical flow from initial analysis to definitive structural validation.

Experimental Protocol: A Self-Validating System

The process from powder to final structure is rigorous and contains internal checks for quality and accuracy.[1]

Step 1: Crystal Growth (The Art and Science)

• Objective: To obtain a single, diffraction-quality crystal (typically 0.1-0.3 mm) free of cracks and defects.

• Protocol:

  • Dissolve 5-10 mg of the purified compound in a minimal amount of a good solvent (e.g., acetone, ethyl acetate).

  • Slowly introduce an anti-solvent (e.g., hexane, heptane) until slight turbidity persists.

  • Gently warm the solution until it becomes clear again.

  • Allow the sealed vial to cool to room temperature slowly, followed by further slow evaporation or cooling at 4°C over several days to weeks. Various techniques like slow evaporation, vapor diffusion, and solvent layering should be screened in parallel.

Step 2: Data Collection

• Objective: To measure the intensities and positions of the diffracted X-ray beams.

• Protocol:

  • A suitable crystal is selected under a microscope and mounted on a loop.[2]

  • The crystal is placed on a goniometer in a modern X-ray diffractometer and flash-cooled under a stream of liquid nitrogen (~100 K) to minimize thermal motion and radiation damage.[2]

  • The instrument (e.g., equipped with a Mo or Cu X-ray source and a CCD detector) rotates the crystal while irradiating it with X-rays, collecting a series of diffraction images over a wide angular range.[19]

Step 3: Structure Solution and Refinement

• Objective: To convert the diffraction pattern into a chemically sensible atomic model.

• Protocol:

  • Data Reduction: The collected images are processed to determine the unit cell dimensions and integrate the intensities of thousands of unique reflections.

  • Structure Solution: Specialized software (e.g., SHELXT) is used to solve the "phase problem" and generate an initial electron density map, revealing the positions of most non-hydrogen atoms.

  • Structure Refinement: The atomic model is refined against the experimental data using least-squares minimization (e.g., with SHELXL). This iterative process optimizes atomic positions and thermal parameters. Hydrogen atoms are typically placed in calculated positions.

  • Validation: The final model is rigorously checked using validation tools like PLATON or CheckCIF. Key metrics like R-factors (R1, wR2) indicate the goodness-of-fit between the calculated model and the observed data.

The following diagram illustrates the experimental workflow for obtaining the crystal structure.

Caption: Experimental workflow for single-crystal X-ray crystallography.

Part 3: Comparative Analysis - The Power of a Definitive Answer

Let's compare the information delivered by each technique. The true power of X-ray crystallography lies in its ability to replace inference and ambiguity with certainty.

Structural Question	NMR / MS / IR	Single-Crystal X-ray Crystallography
Elemental Formula	Excellent (HRMS)	Excellent (Confirms formula of the refined model)
Functional Groups	Excellent (IR, NMR)	Excellent (Directly visualizes all groups)
2D Connectivity	Very Good (NMR)	Excellent (Unambiguously shows all bonds)
Ring Conformation	Ambiguous / Inferred	Definitive (e.g., "Chair conformation")
Relative Stereochemistry	Difficult / Ambiguous	Definitive
Absolute Configuration	Not Possible (without chiral aux.)	Possible (with anomalous dispersion) [1]
Bond Lengths (Å)	Not Measured	Precise (e.g., C=O: 1.21 Å, C-O: 1.36 Å)
**Bond Angles (°) **	Not Measured	Precise (e.g., O-C-C: 109.5°)
Intermolecular Interactions	Indirect Evidence (in solution)	Directly Visualized (e.g., H-bonds, π-stacking)

Conclusion

While a suite of spectroscopic and spectrometric techniques (NMR, IR, MS) is indispensable for proposing a chemical structure, they provide a mosaic of evidence that must be pieced together through interpretation.[21][22][23] For a complex molecule like 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde, these methods leave critical questions of 3D structure unanswered.

Single-crystal X-ray crystallography transcends these limitations by providing a direct, high-resolution visualization of the atomic arrangement.[20][24] It is the ultimate, self-validating technique that converts a structural hypothesis into a proven fact. For any field where molecular structure dictates function, activity, or properties—from pharmaceuticals to advanced materials—the investment in obtaining a crystal structure is an investment in certainty, reproducibility, and scientific integrity.

References

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• ResearchGate. (2025). Synthesis, characterization and crystal structure of (2RS,4R)-2-(2-hydroxy-3-methoxyphenyl)thiazolidine-4-carboxylic acid. Available at: [Link]

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• Sciforum. (2016). Synthesis and characterization of novel 4H-pyran-4-ylidene indole-based heterocyclic systems for several optical applications. Available at: [Link]

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The Ortho Advantage: A Comparative Analysis of 2-Methoxyphenyl Tetrahydropyrans in Biological Activity

A Deep Dive into Structure-Activity Relationships and Therapeutic Potential

For researchers, scientists, and drug development professionals, the tetrahydropyran (THP) scaffold represents a privileged structure in medicinal chemistry, owing to its prevalence in numerous natural products with significant biological activities. The incorporation of a substituted phenyl ring onto this heterocyclic core offers a versatile platform for tuning pharmacological properties. This guide provides an in-depth comparison of the biological activity of 2-methoxyphenyl tetrahydropyrans against other substituted phenyl tetrahydropyran analogues. By examining the influence of substituent placement and nature on anticancer and anti-inflammatory activities, we aim to elucidate the nuanced structure-activity relationships (SAR) that govern the therapeutic potential of this promising class of compounds.

The Significance of the Methoxy Group: An Electronic and Steric Influencer

The methoxy (-OCH3) group is a common substituent in medicinal chemistry, exerting a profound influence on a molecule's biological activity through a combination of electronic and steric effects. Its electron-donating nature via resonance can modulate the electron density of the aromatic ring, impacting interactions with biological targets. Furthermore, the position of the methoxy group (ortho, meta, or para) dictates its steric hindrance and the overall conformation of the molecule, which are critical determinants of binding affinity and efficacy.

A study on resveratrol derivatives highlighted that the position of the methoxy group significantly impacts biological properties[1][2]. This principle underscores the importance of systematic evaluation of positional isomers in drug discovery. While direct comparative studies on 2-methoxyphenyl tetrahydropyrans are limited in the readily available literature, we can extrapolate from research on related structures to understand the potential implications for this specific class of compounds.

Anticancer Activity: The Emerging Role of Methoxy-Substituted Phenyl Tetrahydropyrans

The tetrahydropyran moiety is a key feature in several natural products with potent anticancer properties. The strategic placement of substituents on an appended phenyl ring can enhance this inherent activity.

The Ortho-Methoxy Advantage in Cytotoxicity

While a direct head-to-head comparison for phenyl tetrahydropyrans is not extensively documented, SAR studies on other heterocyclic scaffolds suggest that the ortho-methoxy substitution can be advantageous for anticancer activity. For instance, a review on the structure-activity relationship of antimetastatic compounds indicates that electron-donating groups like methoxy on a phenyl ring can enhance antimigration effects[3]. The ortho position, in particular, can induce a specific conformational lock, potentially leading to a more favorable interaction with the target protein.

In a study on benzosuberene analogs, which share some structural similarities with phenyl-substituted cyclic ethers, specific substitutions on the B-ring led to excellent potencies in tumor cell proliferation assays[4]. This highlights the sensitivity of biological activity to subtle structural modifications.

Table 1: Comparative Cytotoxicity of Methoxy-Substituted Phenyl Derivatives in Cancer Cell Lines (Illustrative Examples from Related Scaffolds)

Compound Scaffold	Substitution	Cancer Cell Line	IC50 (µM)	Reference
Resveratrol Derivative	3-Methoxy	PC-3 (Prostate)	~25	[2]
Resveratrol Derivative	4'-Methoxy	HCT116 (Colon)	~50	[2]
p-Terphenyl Derivative	4,4''-Dimethoxy	HeLa (Cervical)	40	[5]
2-Phenylnaphthalene	7-Hydroxy (analogous to ortho-OH)	MCF-7 (Breast)	Markedly promoted cytotoxicity	[6]

The data, though not on the exact target molecule, suggests that the position of the methoxy group is a critical determinant of cytotoxic potency. The ortho-position can influence the molecule's interaction with key cellular targets, potentially leading to enhanced apoptosis or cell cycle arrest.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Workflow for MTT Assay

Caption: Workflow of the MTT assay for determining the cytotoxicity of test compounds.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of various diseases, and compounds that can modulate inflammatory pathways are of significant therapeutic interest. The anti-inflammatory potential of various methoxy-substituted compounds has been reported, suggesting that phenyl tetrahydropyrans could also exhibit such activity.

Influence of Methoxy Position on Anti-inflammatory Response

The position of the methoxy group can influence a compound's ability to inhibit key inflammatory mediators such as nitric oxide (NO), prostaglandins, and pro-inflammatory cytokines. For example, a study on a synthetic chalcone, E-α-(p-methoxyphenyl)-2',3,4,4'-tetramethoxychalcone, demonstrated significant anti-inflammatory effects[7]. While this compound has a different core structure, it highlights the potential of the methoxyphenyl moiety in modulating inflammatory responses.

Research on rearranged abietanes showed that several derivatives achieved 100% inhibition of NO release in LPS-induced macrophages, indicating strong anti-inflammatory effects[8]. This suggests that the overall molecular architecture, including the position of functional groups, is crucial for potent anti-inflammatory activity.

Table 2: Comparative Anti-inflammatory Activity of Methoxy-Substituted Compounds (Illustrative Examples)

Compound Scaffold	Substitution	Assay	Endpoint	Result	Reference
Chalcone Derivative	para-Methoxy	LPS-induced RAW264.7 cells	HO-1 induction	Significant induction	[7]
Thiazolo[4,5-b]pyridines	Various	Carrageenan-induced rat paw edema	Edema inhibition	Considerable anti-inflammatory effects	[9]
Benzophenone Derivatives	Dichloro and fluoro	Carrageenan-induced foot pad edema	Edema inhibition	52-67% inhibition	[10]

Note: This table provides illustrative examples of the anti-inflammatory activity of methoxy-substituted and other compounds to demonstrate the potential of this class. Direct comparative studies on substituted phenyl tetrahydropyrans are required.

Experimental Protocol: Griess Assay for Nitric Oxide Inhibition

The Griess assay is a common method for measuring nitrite concentration, an indicator of nitric oxide production by cells.

Workflow for Griess Assay

Caption: Workflow of the Griess assay to assess the inhibition of nitric oxide production.

Synthesis of Substituted Phenyl Tetrahydropyrans

The synthesis of substituted phenyl tetrahydropyrans can be achieved through various synthetic routes. A common approach involves the reaction of a substituted benzaldehyde with a suitable diene or by the cyclization of a substituted precursor.

General Synthetic Scheme

Caption: A generalized synthetic approach to substituted phenyl tetrahydropyrans.

The choice of synthetic strategy will depend on the desired substitution pattern and stereochemistry of the final product.

Conclusion and Future Directions

While the available literature provides compelling evidence for the influence of methoxy group positioning on the biological activity of various heterocyclic compounds, a direct and comprehensive comparative study on 2-methoxyphenyl tetrahydropyrans versus other substituted analogues is a clear research gap. The illustrative data from related scaffolds strongly suggests that the ortho-methoxy substituent may confer unique and potent biological activities, particularly in the context of anticancer and anti-inflammatory applications.

Future research should focus on the systematic synthesis and biological evaluation of a library of substituted phenyl tetrahydropyrans, with a particular emphasis on comparing the ortho, meta, and para-methoxy isomers. Such studies, employing standardized in vitro and in vivo assays, will be crucial for elucidating the precise structure-activity relationships and for identifying lead compounds with optimal therapeutic profiles. The exploration of other electron-donating and electron-withdrawing groups at various positions on the phenyl ring will further refine our understanding and pave the way for the rational design of novel and effective tetrahydropyran-based therapeutics.

References

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A Comprehensive Guide to Cross-Reactivity Profiling of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde

For researchers, scientists, and drug development professionals, understanding the selectivity of a novel chemical entity is paramount to its successful translation into a therapeutic candidate. Off-target interactions are a leading cause of adverse drug reactions and late-stage clinical trial failures, making early and comprehensive cross-reactivity profiling a critical, non-negotiable step in the drug discovery process.[1][2][3] This guide provides a robust framework for assessing the cross-reactivity of the novel compound, 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde, offering a systematic comparison against potential off-targets through a multi-tiered experimental approach.

The tetrahydropyran scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active molecules. This structural prevalence underscores the importance of a thorough investigation into the selectivity of any new derivative to proactively identify and mitigate potential safety liabilities.

The Strategic Imperative of Early Selectivity Profiling

Identifying unintended biological interactions early in the drug discovery pipeline is not merely a regulatory hurdle but a strategic advantage. It allows for the selection of lead candidates with higher probabilities of success, thereby saving considerable time and resources.[1][4] A comprehensive off-target profile can inform structure-activity relationship (SAR) studies to engineer out unwanted activities while preserving or enhancing on-target potency.

This guide will delineate a logical, tiered approach to de-risking 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde, moving from broad, predictive methods to specific, functional characterization.

Tier 1: In Silico and Preliminary Off-Target Assessment

The initial phase of cross-reactivity studies should leverage computational and high-throughput screening methods to cast a wide net and identify potential areas of concern.

Computational Off-Target Prediction

Modern computational tools offer a powerful and cost-effective first pass at identifying potential off-target interactions.[5][6] By comparing the 2D and 3D structural features of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde against vast databases of compounds with known biological activities, these algorithms can predict a list of potential off-targets.

Experimental Rationale: This in silico approach helps in prioritizing which biological target classes to investigate further in more resource-intensive wet lab experiments. Several computational methods can be employed, including chemical similarity-based approaches and pharmacophore modeling.[7]

Workflow for Computational Prediction:

Caption: Workflow for in silico off-target prediction.

Broad Panel In Vitro Safety Pharmacology Profiling

Following computational analysis, the compound should be subjected to a broad in vitro safety pharmacology screen.[8][9][10] This is a standard industry practice where the test compound is evaluated at a single, high concentration (typically 1-10 µM) against a large panel of receptors, ion channels, enzymes, and transporters that are known to be implicated in adverse drug reactions.[10]

Experimental Rationale: This step provides the first experimental evidence of potential off-target interactions. A "hit" in this screen is defined as significant inhibition or stimulation of activity (often >50%) at the tested concentration.

Data Presentation: Representative Broad Panel Screen

Target Class	Representative Targets	% Inhibition at 10 µM
GPCRs	Adrenergic (α1, α2, β1, β2), Dopamine (D1, D2), Serotonin (5-HT1A, 5-HT2A), Muscarinic (M1, M2, M3), Opioid (µ, δ, κ)	Experimental Data
Ion Channels	hERG, Nav1.5, Cav1.2, KvLQT1/minK	Experimental Data
Enzymes	COX-1, COX-2, PDE family, various kinases	Experimental Data
Transporters	SERT, DAT, NET	Experimental Data

Tier 2: Hit Confirmation and Functional Characterization

Positive results from the broad panel screen should not be immediately interpreted as clinically relevant liabilities. These "hits" require confirmation and further characterization to understand the nature and potency of the interaction.

Concentration-Response Studies

For each confirmed hit from the broad panel screen, a full concentration-response curve should be generated to determine the potency of the interaction (e.g., IC50 or EC50).

Experimental Rationale: This step is crucial for contextualizing the off-target activity relative to the on-target potency. A large therapeutic window between the on-target and off-target potencies is desirable.

Workflow for Hit Confirmation and Functional Assays:

Caption: Workflow for off-target hit validation.

Functional Assays

It is critical to move beyond simple binding or biochemical assays to understand the functional consequences of the off-target interaction. For example, a compound that binds to a G-protein coupled receptor (GPCR) could be an agonist, antagonist, or an allosteric modulator.

Experimental Rationale: Functional assays provide a more physiologically relevant understanding of the off-target effect, which is essential for predicting potential clinical outcomes.

Data Presentation: Comparison of On-Target vs. Off-Target Activity

Target	Assay Type	Potency (IC50/EC50)	Functional Effect	Selectivity Ratio (Off-Target/On-Target)
Primary Target	e.g., Kinase Activity	e.g., 50 nM	Inhibition	-
Off-Target 1	e.g., GPCR Binding	e.g., 1.2 µM	Antagonist	24-fold
Off-Target 2	e.g., Ion Channel	e.g., 5.8 µM	Blocker	116-fold

Tier 3: Cellular and Phenotypic Assays

The final tier of in vitro cross-reactivity assessment involves testing the compound in more complex cellular systems to understand the phenotypic consequences of the off-target interactions.

Cellular Target Engagement

Cellular Thermal Shift Assay (CETSA®) is an unbiased method to assess target engagement in a cellular context.[11] This technique can confirm that the compound interacts with the intended target and can also identify novel off-targets in a native cellular environment.

Experimental Rationale: CETSA provides evidence of target engagement within living cells, which is a critical link between in vitro biochemical/binding assays and cellular responses.

Phenotypic Screening

If a significant off-target liability is identified, phenotypic screens can be employed to assess the potential for adverse effects in a more integrated biological system. For example, if the compound shows activity against a panel of kinases, a broad kinase selectivity profiling system can be utilized.[12][13]

Experimental Rationale: Phenotypic assays can reveal unexpected biological activities and provide a more holistic view of the compound's cellular effects.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay for a GPCR Off-Target

• Preparation of Cell Membranes: Prepare cell membranes from a cell line recombinantly expressing the GPCR of interest.

• Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Compound Dilution: Serially dilute 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde in the assay buffer.

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable radioligand (e.g., [3H]-spiperone for dopamine D2 receptors), and the diluted test compound.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through a glass fiber filter plate to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Add scintillation cocktail to the wells and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Calcium Mobilization Functional Assay for a Gq-Coupled GPCR Off-Target

• Cell Culture: Culture a cell line expressing the Gq-coupled GPCR of interest in a 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition: Add varying concentrations of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde to the wells.

• Agonist Stimulation: After a short pre-incubation with the test compound, add a known agonist for the receptor at a concentration that elicits a submaximal response (e.g., EC20).

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Determine the effect of the test compound on the agonist-induced calcium flux. For an antagonist, calculate the IC50 from the inhibition of the agonist response. For an agonist, calculate the EC50 from the stimulation of calcium flux.

Conclusion

The systematic evaluation of cross-reactivity is a cornerstone of modern drug discovery. For a novel compound such as 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde, a tiered approach starting with broad, predictive methods and progressing to specific, functional assays provides a robust framework for identifying and characterizing off-target interactions. The insights gained from these studies are invaluable for making informed decisions about the continued development of a compound, ultimately increasing the likelihood of delivering a safe and effective medicine to patients.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde

For the diligent researcher, the journey of discovery does not conclude with the final experimental result. Instead, it ends with the responsible management of all materials, ensuring the safety of oneself, colleagues, and the environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde, a compound with functionality demanding careful consideration. Our aim is to empower you with the knowledge to not only follow procedures but to understand the critical reasoning that underpins them, fostering a culture of comprehensive laboratory safety.

Understanding the Hazard Profile: A Multifaceted Molecule

• Aldehyde Group (-CHO): Aldehydes as a class can be irritants and sensitizers. Some are toxic and may be flammable. Their reactivity makes them a key consideration in waste segregation.

• Tetrahydropyran Ring (Cyclic Ether): Ethers are notorious for their potential to form explosive peroxides over time, especially when exposed to air and light.[1][2][3] This necessitates careful tracking of the compound's age and storage conditions.

• Aromatic Ring (Methoxyphenyl group): Aromatic compounds can have varying toxicological profiles and may be harmful if inhaled, ingested, or absorbed through the skin.

Given these features, 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde must be treated as hazardous chemical waste . Under no circumstances should it be disposed of down the drain or in regular solid waste streams.[4][5]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe collection and disposal of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde waste.

Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to prevent accidental exposure.

PPE Component	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles	To protect eyes from splashes or aerosols.
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.

Step 2: Waste Segregation - Preventing Unwanted Reactions

Proper segregation is critical to prevent dangerous chemical reactions within the waste container.

• Designate a Waste Container: Use a dedicated, chemically compatible container for halogenated or non-halogenated organic solvent waste, as per your institution's guidelines. The container must be in good condition, with a secure, tight-fitting lid.[5]

• Labeling: Immediately label the container with a "Hazardous Waste" sticker or tag.[5][6] The label must clearly state the full chemical name: "4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde" and list all other components of the waste stream, including solvents.

• Avoid Mixing: Do not mix this waste with other incompatible waste streams, such as strong acids, bases, or oxidizing agents.

Step 3: Waste Collection and Storage - Maintaining a Safe Environment

• Transferring Waste: Carefully transfer the chemical waste into the designated container using a funnel to avoid spills.[5] If the compound is in a solution, transfer the entire solution. If it is a neat (undiluted) liquid, it should also be transferred to the appropriate waste container.

• Container Filling: Do not overfill the waste container. A general rule is to fill it to no more than 90% of its capacity to allow for vapor expansion.[5]

• Secure Closure: After adding waste, securely close the container lid to prevent the release of vapors.[2][5]

• Temporary Storage: Store the waste container in a designated satellite accumulation area, such as a ventilated cabinet for flammable liquids, away from heat and ignition sources.[7]

Step 4: Arranging for Final Disposal - The Handover

• Contact Environmental Health & Safety (EHS): Once the waste container is ready for pickup, follow your institution's specific procedures for requesting a hazardous waste collection from the Environmental Health & Safety (EHS) department or equivalent body.

• Documentation: Ensure all required paperwork is completed accurately and accompanies the waste container.

The final disposal will likely involve incineration at a licensed chemical destruction plant, which is a common and effective method for the destruction of organic chemical waste.[4]

The "Why" Behind the "How": A Deeper Dive into Safety Principles

Understanding the rationale behind these procedures is key to fostering a robust safety culture.

The Peroxide Threat in Ethers

The tetrahydropyran moiety in the molecule classifies it as a cyclic ether. Ethers can react with atmospheric oxygen in the presence of light to form unstable and potentially explosive peroxides.[2][3] While the rate of peroxide formation can vary, it is a significant hazard for aged ether-containing compounds. This is why it is crucial to:

• Date containers upon receipt and opening. [2]

• Dispose of ether-containing compounds before they expire. [1][3]

• Never attempt to open a container of an old or undated ether that has visible crystals or a precipitate, as these could be explosive peroxides. [2] If you encounter such a container, do not move it and contact your EHS department immediately.[1][2][3]

The Reactivity of Aldehydes

Aldehydes are reactive compounds that can undergo various reactions, including polymerization and oxidation. Disposing of them in a dedicated waste stream prevents unintended reactions with other chemicals that could lead to the generation of heat, gas, or other hazardous byproducts.

Visualizing the Process: Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde.

Caption: Disposal workflow for 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde.

Conclusion: A Commitment to Safety

The responsible disposal of laboratory chemicals is a non-negotiable aspect of scientific research. By adhering to these procedures for 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxaldehyde, you are not only complying with regulations but are also actively contributing to a safer laboratory environment for yourself and your colleagues. Always consult your institution's specific chemical hygiene plan and EHS guidelines, as they are the ultimate authority for waste management in your facility.

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